molecular formula C20H32O3 B8574057 2,6-Di-tert-butyl-4-(5,5-dimethyl-1,3-dioxan-2-yl)phenol CAS No. 41715-23-5

2,6-Di-tert-butyl-4-(5,5-dimethyl-1,3-dioxan-2-yl)phenol

Cat. No.: B8574057
CAS No.: 41715-23-5
M. Wt: 320.5 g/mol
InChI Key: OULIPXLQCGDSIU-UHFFFAOYSA-N
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Description

2,6-Di-tert-butyl-4-(5,5-dimethyl-1,3-dioxan-2-yl)phenol is a useful research compound. Its molecular formula is C20H32O3 and its molecular weight is 320.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

41715-23-5

Molecular Formula

C20H32O3

Molecular Weight

320.5 g/mol

IUPAC Name

2,6-ditert-butyl-4-(5,5-dimethyl-1,3-dioxan-2-yl)phenol

InChI

InChI=1S/C20H32O3/c1-18(2,3)14-9-13(10-15(16(14)21)19(4,5)6)17-22-11-20(7,8)12-23-17/h9-10,17,21H,11-12H2,1-8H3

InChI Key

OULIPXLQCGDSIU-UHFFFAOYSA-N

Canonical SMILES

CC1(COC(OC1)C2=CC(=C(C(=C2)C(C)(C)C)O)C(C)(C)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 46.9 parts of 3,5-di-tert.butyl-4-hydroxybenzaldehyde, 21 parts of 2,2-dimethyl-1,3-propane diol and 0.5 parts of 4-toluene-sulphonic acid hydrate in 300 parts of toluene is raised to boiling temperature and reacted with removal of the water of reaction in a separator. After reaction for 6 hours, 85 parts of ethyl acetate are added. The reaction solution is dried over potassium carbonate and the solvent distilled, after which 60 parts of the crude product are obtained. This is recrystallized from hexane to give 2-(4'-hydroxy-3',5'-di-tert.butyl phenyl)-5,5-dimethyl-1,3-dioxane of formula IV, ##SPC3##
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